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Compound of Interest

Compound Name: Bis(2-nitrophenyl) diselenide
CAS No.: 35350-43-7
Cat. No.: B1266655
Get Quote
. J

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bis(2-nitrophenyl) diselenide, a significant
organoselenium compound. We will delve into its precise chemical identity, physicochemical
properties, synthesis protocols, and its expanding role in organic synthesis and biomedical
research, with a particular focus on its applications in drug development.

Chemical Identity and Nomenclature

Correct and unambiguous identification is paramount in scientific research. The compound
commonly known as Bis(2-nitrophenyl) diselenide is systematically named under IUPAC
nomenclature.

o |[UPAC Name: 1-nitro-2-[(2-nitrophenyl)diselanyl]benzene[1][2][3]
e Common Name: Bis(2-nitrophenyl) diselenide

e Synonyms: 1,2-Bis(2-nitrophenyl)diselane, bis(o-nitrophenyl) diselenide[4]
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e CAS Number: 35350-43-7[1][2]
e Molecular Formula: C12HsN204Sez[1][2]
e Molecular Weight: 402.1 g/mol [1][2]

The structure features two 2-nitrophenyl groups connected by a diselenide (-Se-Se-) bond. The
presence of electron-withdrawing nitro groups on the phenyl rings significantly influences the
compound's reactivity and electrophilic character[1].

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is essential for its
application in experimental settings.

Property Value Source(s)

Ochre to yellow-brown
Appearance _ [4]
crystalline powder

Melting Point 212-213 °C [3114]
Boiling Point 533.0 £ 60.0 °C (Predicted) [3114]
Molecular Weight 402.1 g/mol [1112]

QUTPYNJBIHTIGA-
InChl Key [11[3]
UHFFFAOYSA-N

, C1=CC=C(C(=C1)[O-])[S€]
Canonical SMILES [11[3]
[Se]C2=CC=CC=C2[0-]

Synthesis and Experimental Protocols

The synthesis of Bis(2-nitrophenyl) diselenide is achievable through established organic
chemistry methodologies. A common and effective laboratory-scale synthesis involves the
reaction of an ortho-halonitrobenzene with a selenium source.
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Starting Materials

. o-Halonitrobenzene
[Elemental Selenium (SeD [Base (e.q., KOHD Qe.g. 2-ch|oronitrobenzeneD

Reaction Svteps

1. In situ generation of K2Se2
Se + KOH - KzSe:z

K2Se2 reagent

2. Nucleophilic Aromatic Substitution
K2Se2 + o-halonitrobenzene
in THF/DMF

Crude product mixture

Workup & Purification

Reaction Quenching,
Extraction & Washing

Recrystallization
(e.g., from Ethanol)

\/

Bis(2-nitrophenyl) diselenide
Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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